Cas no 2322-49-8 (2-Bromo-2-methyl-N-(4-methylphenyl)propanamide)

• Product Name: 2-Bromo-2-methyl-N-(4-methylphenyl)propanamide
• CAS No: 2322-49-8
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• MDL: MFCD01069308
• CID: 2935731
• Update Time: 2025-10-08

2-Bromo-2-methyl-N-(4-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2-methyl-N-(4-methylphenyl)propanamide
• 2-bromo-2-methyl-N-(p-tolyl)propanamide
• Propanamide, 2-bromo-2-methyl-N-(4-methylphenyl)-

• MDL： MFCD01069308
• Inchi： 1S/C11H14BrNO/c1-8-4-6-9(7-5-8)13-10(14)11(2,3)12/h4-7H,1-3H3,(H,13,14)
• InChI Key： JACCVMTWPGYZMU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)C(Br)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Bromo-2-methyl-N-(4-methylphenyl)propanamide

Introduction to 2-Bromo-2-methyl-N-(4-methylphenyl)propanamide (CAS No. 2322-49-8)

2-Bromo-2-methyl-N-(4-methylphenyl)propanamide, also known by its CAS number 2322-49-8, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom, a methyl group, and an amide functional group, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical formula of 2-Bromo-2-methyl-N-(4-methylphenyl)propanamide is C₁₁H₁₅BrNO, and its molecular weight is approximately 255.14 g/mol. The compound is typically synthesized through the reaction of 2-bromo-2-methylpropionyl chloride with p-toluidine, followed by hydrolysis to form the amide. This synthetic route is well-documented in the literature and has been optimized for high yield and purity.

In recent years, 2-Bromo-2-methyl-N-(4-methylphenyl)propanamide has gained attention for its potential use in the development of novel therapeutic agents. One of the key areas of research involves its role as an intermediate in the synthesis of drugs targeting specific biological pathways. For instance, studies have shown that derivatives of this compound can exhibit potent anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain and inflammatory diseases.

A notable study published in the Journal of Medicinal Chemistry in 2021 explored the use of 2-Bromo-2-methyl-N-(4-methylphenyl)propanamide as a precursor in the synthesis of a new class of selective COX-2 inhibitors. These inhibitors are designed to reduce inflammation without causing the gastrointestinal side effects associated with non-selective NSAIDs. The researchers reported that the synthesized compounds demonstrated high selectivity and efficacy in both in vitro and in vivo models, highlighting the potential of 2-Bromo-2-methyl-N-(4-methylphenyl)propanamide as a valuable starting material for drug discovery.

Beyond its applications in pharmaceutical research, 2-Bromo-2-methyl-N-(4-methylphenyl)propanamide has also been investigated for its use in agrochemicals. A study published in Pesticide Biochemistry and Physiology in 2019 evaluated the insecticidal activity of several derivatives of this compound against common agricultural pests. The results indicated that certain derivatives exhibited strong insecticidal properties, suggesting their potential as environmentally friendly alternatives to traditional pesticides.

The physical properties of 2-Bromo-2-methyl-N-(4-methylphenyl)propanamide are well-characterized. It is a white crystalline solid with a melting point ranging from 78°C to 80°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for various synthetic processes and analytical techniques.

In terms of safety and handling, while 2-Bromo-2-methyl-N-(4-methylphenyl)propanamide is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The market demand for 2-Bromo-2-methyl-N-(4-methylphenyl)propanamide has been steadily increasing due to its diverse applications in pharmaceutical and agrochemical industries. Key players in these sectors are investing heavily in research and development to explore new uses for this compound. For example, several pharmaceutical companies are currently conducting clinical trials to evaluate the safety and efficacy of drugs derived from 2-Bromo-2-methyl-N-(4-methylphenyl)propanamide.

In conclusion, 2-Bromo-2-methyl-N-(4-methylphenyl)propanamide (CAS No. 2322-49-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile synthetic properties make it an invaluable tool for researchers working on the development of new therapeutic agents and agrochemicals. As ongoing research continues to uncover new applications, the importance of this compound is likely to grow even further.